N-(2-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C14H10ClN3O3S
• Molecular Weight: 335.8 g/mol
• IUPAC Name: N-(2-chlorophenyl)-2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H10ClN3O3S/c15-9-4-1-2-5-10(9)16-12(19)8-22-14-18-17-13(21-14)11-6-3-7-20-11/h1-7H,8H2,(H,16,19)
• InChI Key: XYGFNYCJKZPVQC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NN=C(O2)C3=CC=CO3)Cl
• solubility: 50.4 [ug/mL]

Description

N-(2-chlorophenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide, commonly known as CPOA, is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of CPOA is not fully understood. However, it has been suggested that it may act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins that are involved in inflammation and pain. CPOA may also act by modulating the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
CPOA has been reported to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to have anticonvulsant activity. In addition, it has been reported to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

CPOA has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. However, it has some limitations as well. Its solubility in water is limited, which can make it difficult to work with in aqueous solutions. In addition, its mechanism of action is not fully understood, which can make it challenging to design experiments to investigate its pharmacological properties.

Future Directions

There are several potential future directions for research on CPOA. One area of interest is its potential as an anticancer agent. Further studies are needed to investigate its mechanism of action in cancer cells and to determine its efficacy in vivo. Another area of interest is its potential as an anti-inflammatory and analgesic agent. Additional studies are needed to investigate its mechanism of action and to determine its efficacy in animal models of inflammation and pain. Finally, further research is needed to investigate the potential use of CPOA in the treatment of neurological disorders such as epilepsy and anxiety.

Synthesis Methods

CPOA can be synthesized through a multi-step process that involves the reaction of 2-chlorobenzoic acid with thionyl chloride to form 2-chlorobenzoyl chloride. This intermediate compound is then reacted with 5-(2-furyl)-1,3,4-oxadiazole-2-thiol to form CPOA.

Scientific Research Applications

CPOA has been studied for its potential pharmacological properties in various scientific research studies. It has been reported to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. It has also shown potential as an anticancer agent.